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Compound of Interest

3-(4-(Methylthio)phenyl)propanoic
Compound Name: d
aci

Cat. No.: B156610

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known properties and applications of 3-(4-
(methylthio)phenyl)propanoic acid. While the compound belongs to the broader class of
arylpropanoic acids, which includes many biologically active molecules, current scientific
literature focuses primarily on its role as a chemical intermediate rather than a
pharmacologically active agent.

Chemical and Physical Properties

The fundamental properties of 3-(4-(methylthio)phenyl)propanoic acid are summarized
below. This data is essential for its use in synthetic chemistry, including reaction stoichiometry
and analytical characterization.
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Property Value Reference
Molecular Weight 196.27 g/mol [1]
Molecular Formula C10H1202S [1]
CAS Number 138485-81-1 [1]
Appearance Light yellow powder [2]
Purity Typically =295% [3]

Benzenepropanoic acid, 4-

(methylthio)-; 3-(4-
Synonyms | o
methylsulfanylphenyl)propanoi
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Application in Organic Synthesis

The primary documented application of 3-(4-(methylthio)phenyl)propanoic acid is as a
precursor in the synthesis of more complex molecules. It serves as a versatile building block for
creating novel compounds with potential applications in materials science and medicinal

chemistry.

Experimental Protocol: One-Pot Synthesis of 6-
Methylthiochromen-4-one

One notable application is in the synthesis of thiochromen-4-ones. The following protocol
details the conversion of 3-(4-(methylthio)phenyl)propanoic acid into 6-Methylthiochromen-
4-one.[4]

Materials:
e 3-(4-(methylthio)phenyl)propanoic acid (1.0 mmol, 196 mg)
o Eaton's reagent (Phosphorus pentoxide-methanesulfonic acid)

¢ Dichloromethane (DCM)
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Saturated sodium bicarbonate solution
Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Ethyl acetate and hexanes for elution

Procedure:

A solution of 3-(4-(methylthio)phenyl)propanoic acid in dichloromethane is prepared.
The solution is treated with an excess of Eaton's reagent.

The reaction mixture is stirred, and the progress is monitored (e.g., by Thin Layer
Chromatography).

Upon completion, the reaction is quenched by carefully adding it to an ice-cold saturated
solution of sodium bicarbonate.

The aqueous layer is extracted multiple times with dichloromethane.

The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate,
and filtered.

The solvent is removed under reduced pressure to yield the crude product.

The crude product is purified by flash column chromatography on silica gel, using a gradient
of ethyl acetate in hexanes as the eluent.

The final product, 6-Methylthiochromen-4-one, is obtained as a light yellow solid.[4]

Synthetic Workflow

The following diagram illustrates the logical flow of the synthesis described above.
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Synthetic pathway from the starting acid to the final product.
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Biological Activity Context

While this specific compound lacks extensive biological characterization, the parent structure,
arylpropanoic acid, is a well-known scaffold in medicinal chemistry. Arylpropanoic acid
derivatives are a major class of non-steroidal anti-inflammatory drugs (NSAIDs), which includes
common medications like Ibuprofen and Naproxen.[5][6] These drugs typically function by
inhibiting cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins
involved in inflammation.[5]

However, it is crucial to note that no peer-reviewed studies were found that specifically
investigate the biological activity, metabolic pathways, or potential signaling interactions of 3-(4-
(methylthio)phenyl)propanoic acid. Its primary utility, as documented in the scientific
literature, remains in the domain of chemical synthesis.[4] Therefore, a detailed discussion of
its core biological functions, including signaling diagrams and experimental protocols for
biological assays, cannot be provided at this time. Professionals interested in the potential
bioactivity of this compound would need to undertake novel research to elucidate these
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 3-(4-(Methylthio)phenyl)propanoic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156610#3-4-methylthio-phenyl-propanoic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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